Cas no 170487-39-5 (2-Pyridinecarbonitrile,4-methyl-, 1-oxide)
170487-39-5 structure
Product Name:2-Pyridinecarbonitrile,4-methyl-, 1-oxide
CAS No:170487-39-5
MF:C7H6N2O
MW:134.13534116745
CID:111341
PubChem ID:3725165
Update Time:2025-04-18
2-Pyridinecarbonitrile,4-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonitrile,4-methyl-, 1-oxide
- 2-cyano-4-methylpyridine-1-oxide
- 4-Methylpyridine-2-carbonitrile 1-oxide
- 2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI)
- MRQIJKZOIOOQIC-UHFFFAOYSA-N
- 4-methyl-1-oxidopyridin-1-ium-2-carbonitrile
- AKOS006273996
- SCHEMBL8886457
- starbld0047591
- TQP1203
- 2-Cyano-4-methylpyridine-N-oxide
- 2-Cyano-4-methylpyridine 1-oxide
- 2-Cyano-4-methylpyridin-1-ium-1-olate
- 170487-39-5
- 4-Methyl-2-Pyridinecarbonitrile 1-Oxide
-
- Inchi: 1S/C7H6N2O/c1-6-2-3-9(10)7(4-6)5-8/h2-4H,1H3
- InChI Key: MRQIJKZOIOOQIC-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(C)=CC=1C#N
Computed Properties
- Exact Mass: 134.04800
- Monoisotopic Mass: 134.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.11
- Boiling Point: 393.5°C at 760 mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.556
- PSA: 49.25000
- LogP: 1.29518
2-Pyridinecarbonitrile,4-methyl-, 1-oxide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Pyridinecarbonitrile,4-methyl-, 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00BAF0-250mg |
2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI) |
170487-39-5 | 98% | 250mg |
$323.00 | 2025-02-25 | |
| 1PlusChem | 1P00BAF0-1g |
2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI) |
170487-39-5 | 98% | 1g |
$650.00 | 2025-02-25 | |
| A2B Chem LLC | AF25916-250mg |
2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI) |
170487-39-5 | 98% | 250mg |
$310.00 | 2024-04-20 | |
| A2B Chem LLC | AF25916-1g |
2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI) |
170487-39-5 | 98% | 1g |
$625.00 | 2024-04-20 |
2-Pyridinecarbonitrile,4-methyl-, 1-oxide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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